Cas no 90903-94-9 (1-Chloro-2-[(2,3-dimethoxypropoxy)methyl]-3-fluorobenzene)

• Product Name: 1-Chloro-2-[(2,3-dimethoxypropoxy)methyl]-3-fluorobenzene
• CAS No: 90903-94-9
• MF: C₁₂H₁₆ClFO₃
• MW: 262.705046653748
• CID: 2813039
• PubChem ID: 13341244
• Update Time: 2025-04-21

1-Chloro-2-[(2,3-dimethoxypropoxy)methyl]-3-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• DTXSID00537447
• 90903-94-9
• 1-CHLORO-2-[(2,3-DIMETHOXYPROPOXY)METHYL]-3-FLUOROBENZENE
• 1-Chloro-2-[(2,3-dimethoxypropoxy)methyl]-3-fluorobenzene

• Inchi： 1S/C12H16ClFO3/c1-15-6-9(16-2)7-17-8-10-11(13)4-3-5-12(10)14/h3-5,9H,6-8H2,1-2H3
• InChI Key： MMSOSUHYBQFESG-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1COCC(COC)OC)F

Computed Properties

• Exact Mass: 262.0772002Da
• Monoisotopic Mass: 262.0772002Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 27.7Ų